5-(2,3-dihydro-1,4-benzodioxin-6-yl)-6H-1,3,4-thiadiazin-2-amine

• IUPAC Name: 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-6H-1,3,4-thiadiazin-2-amine
• InChI: InChI=1S/C11H11N3O2S/c12-11-14-13-8(6-17-11)7-1-2-9-10(5-7)16-4-3-15-9/h1-2,5H,3-4,6H2,(H2,12,14)
• InChI Key: NIEFIQHEIYLHGT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN=C(SC3)N
• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol

Description

Compounds that contain the 2,3-dihydro-1,4-benzodioxin-6-yl moiety are known to be biologically significant. They are often used in the pharmaceutical industry due to their various bioactivities.

Molecular Structure Analysis

The molecular structure of similar compounds was confirmed by signals resonating at δ 150, 143, and 131 ppm for C-10, C-9, and C-6, respectively. The presence of carbons at positions 8 or 5 were supported by signals appearing at δ 118 ppm.

Scientific Research Applications

Synthetic and Pharmacological Profile

Compounds like 1,5-benzothiazepines, closely related to the specified molecule, are highlighted for their pharmacological significance across various studies. They possess a wide range of biological activities, including coronary vasodilatory, tranquilizer, antidepressant, antihypertensive, and calcium channel blocker effects. The synthesis and chemical transformations of such derivatives are crucial for lead discovery in drug research, allowing medicinal chemists to develop new compounds with improved efficacy and safety (Dighe et al., 2015).

Biological Activities and Mechanisms

The exploration of benzodiazepines, including 1,4- and 1,5-benzodiazepines using o-phenylenediamine, plays a significant role in medicinal chemistry due to their anticonvulsant, anti-anxiety, sedation, and hypnotic properties. The systematic synthetic strategies and biological activities of these compounds underline their far-reaching impact in the pharmaceutical industry (Teli et al., 2023).

Structural Activity Relationships (SAR)

Investigations into the structural activity relationships of benzothiazepine and its derivatives have been instrumental in identifying the most potent compounds. These studies serve as a valuable tool for medicinal chemists aiming to harness the 1,5-benzothiazepines moiety for the development of novel therapeutic agents with enhanced activity profiles (Shaik et al., 2021).

Potential Therapeutic Applications

Research on benzothiazines and related compounds underscores their potential as therapeutic agents in treating various diseases, including cancer, hypertension, and microbial infections. The synthetic methodologies and biological evaluation of these compounds emphasize their significance in drug discovery and the possibility of acting as drug candidates for numerous diseases (Mir et al., 2020).

Mechanism of Action

Target of Action

The primary targets of this compound are the Heat shock protein HSP 90-beta and Heat shock protein HSP 90-alpha . These proteins are molecular chaperones that play a key role in protein folding, stability, and degradation, and are involved in cellular processes such as signal transduction, protein trafficking, and immune response .

Mode of Action

It’s likely that it interacts with these proteins, potentially altering their function or activity